Cas no 2137600-60-1 (3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole)

• Product Name: 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole
• CAS No: 2137600-60-1
• MF: C₈H₄BrClFNS
• MW: 280.544462203979
• CID: 6069284
• PubChem ID: 165740523
• Update Time: 2025-11-01

3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole
• EN300-1165407
• 2137600-60-1

• Inchi： 1S/C8H4BrClFNS/c9-3-5-7-6(13-12-5)2-1-4(11)8(7)10/h1-2H,3H2
• InChI Key： PZYLVWDYACPGOB-UHFFFAOYSA-N
• SMILES： BrCC1C2C(=C(C=CC=2SN=1)F)Cl

Computed Properties

• Exact Mass: 278.89204g/mol
• Monoisotopic Mass: 278.89204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 41.1Ų

Additional information on 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole

Introduction to 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole (CAS No. 2137600-60-1)

3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 2137600-60-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzothiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole, particularly the presence of bromomethyl, chloro, and fluoro substituents, endow it with unique chemical properties that make it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal applications.

The benzothiazole core is a fused bicyclic system consisting of a benzene ring and a thiazole ring, which is connected at the 1 and 2 positions. This structural motif is highly versatile and has been extensively studied for its pharmacological properties. The introduction of halogen atoms at specific positions on the benzothiazole ring can significantly modulate its reactivity and biological activity. In the case of 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole, the bromomethyl group at the 3-position provides a reactive site for further functionalization, while the chloro group at the 4-position and the fluoro group at the 5-position introduce electronic effects that can influence the compound's interactions with biological targets.

One of the most compelling aspects of 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole is its potential as a building block in drug discovery. The bromomethyl functionality allows for facile introduction of various pharmacophores through nucleophilic addition reactions, making it a versatile scaffold for constructing more complex molecules. This property has been exploited in several recent studies where 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole has been used to synthesize novel derivatives with enhanced biological activity. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in inflammatory pathways, demonstrating its utility in addressing chronic diseases such as arthritis and asthma.

Recent advancements in computational chemistry have further highlighted the importance of 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole as a key intermediate. Molecular modeling studies have shown that the electronic distribution around the benzothiazole ring, influenced by the halogen substituents, can optimize interactions with protein targets. These insights have guided the design of more potent and selective analogs, underscoring the value of 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole in rational drug design. Moreover, its stability under various reaction conditions makes it an attractive choice for multi-step synthetic routes, improving overall yields and efficiency in pharmaceutical manufacturing.

The role of fluorine atoms in medicinal chemistry cannot be overstated. The presence of a fluoro group at the 5-position of 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole contributes to its metabolic stability and bioavailability, which are critical factors in drug development. Fluorine atoms can also modulate lipophilicity and binding affinity, enhancing a drug's ability to reach its target site effectively. This has been demonstrated in several clinical candidates where fluorinated benzothiazoles have shown improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The combination of these effects makes 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole an intriguing candidate for further investigation.

Another area where 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole has shown promise is in the development of anticancer agents. Benzothiazole derivatives have long been recognized for their ability to interfere with key cellular processes involved in tumor growth and progression. Studies have indicated that compounds structurally related to 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole can inhibit tyrosine kinases and other enzymes overexpressed in cancer cells. The bromomethyl group provides an opportunity to link these benzothiazole moieties with other pharmacophores that can enhance their cytotoxicity while minimizing off-target effects. Preliminary results from preclinical studies suggest that derivatives of this compound exhibit potent antitumor activity against various cancer types.

The synthetic utility of 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole extends beyond pharmaceutical applications. It serves as a valuable tool in materials science and agrochemical research due to its ability to undergo diverse chemical transformations. For example, researchers have employed this compound to synthesize novel organic semiconductors with applications in electronic devices. Additionally, its incorporation into agrochemical formulations has shown potential in developing more effective pesticides with reduced environmental impact. These findings highlight the broad versatility of 3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole across multiple scientific disciplines.

In conclusion,3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole (CAS No. 2137600-60-1) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications and biological interactions, making it a cornerstone in drug discovery efforts targeting various diseases. As our understanding of molecular interactions continues to evolve,3-(bromomethyl)-4-chloro-5-fluoro-1,2-benzothiazole is poised to play an increasingly important role in developing next-generation therapeutics and materials.